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Compound of Interest

Compound Name: (S)-(+)-2-Chloro-1-phenylethanol

CAS No.: 56751-12-3; 70111-05-6

Cat. No.: B2905927

Get Quote

Executive Summary & Chemical Profile[2][3]
(S)-(+)-2-Chloro-1-phenylethanol (CAS: 70111-05-6) is a chiral chlorohydrin intermediate

used primarily in the enantioselective synthesis of pharmaceuticals (e.g., beta-blockers).[1][2]

While valuable for its stereochemistry, its disposal requires strict adherence to halogenated

waste protocols.[1][2]

The presence of the chlorine atom on the alkyl chain fundamentally alters the disposal pathway

compared to standard organic alcohols. Improper incineration of this compound without flue

gas scrubbing releases hydrochloric acid (HCl), posing severe corrosion risks to facility

infrastructure and environmental hazards.[1][2]
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Parameter Value Operational Implication

CAS Number 70111-05-6
Unique identifier for waste

manifests.[2]

Physical State Solid (low melting) or Liquid

Melting point is ~27°C. May

exist as a supercooled liquid.

[2]

Flash Point > 110°C (Combustible)
Classified as Combustible, not

Flammable.[1][2]

Water Solubility Low / Immiscible
Do not attempt to dilute with

water for disposal.[2]

Acidity Neutral (pH ~7)

Compatible with standard

halogenated organic streams.

[2]

Primary Hazard Acute Toxicity / Irritant

High risk of eye damage; toxic

if swallowed or absorbed.[2][3]

[4]

Risk Assessment: The "Why" Behind the Protocol
Before handling waste, understanding the specific hazards ensures compliance and safety.[1]

[2]

Halogenated Combustion Products: Unlike non-halogenated organics (which burn to

and

), burning 2-chloro-1-phenylethanol generates hydrogen chloride gas:

Standard laboratory incinerators lacking scrubbers cannot handle this waste.[1][2]

Aquatic Toxicity: This compound is toxic to aquatic life with long-lasting effects.[2][4] Zero-

discharge to sewer systems is a non-negotiable requirement.[2]

Cross-Reactivity: Avoid mixing with strong oxidizing agents or strong bases (e.g., Sodium

Hydroxide) in the waste container, as this can induce elimination reactions (forming styrene
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oxides) or exothermic decomposition.[1][2]

Personal Protective Equipment (PPE) Matrix
Treat all waste handling of this substance with the same rigor as synthesis.

Protection Zone Recommended Equipment Rationale

Respiratory Fume Hood (Primary)
Prevent inhalation of vapors.[4]

[5][6]

Dermal (Hands) Nitrile (0.11 mm min) or Viton
Standard latex is permeable to

chlorinated organics.[2]

Ocular Chemical Splash Goggles

Risk of serious eye damage

(H318).[2][4][5] Safety glasses

are insufficient for liquid

handling.[2]

Body Lab Coat + Chemical Apron
Prevent absorption through

clothing in case of splash.[2]

Routine Disposal Workflow
The following workflow illustrates the decision logic for segregating this specific chemical.

DOT Diagram: Waste Stream Decision Logic
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Waste Generation:
(S)-(+)-2-Chloro-1-phenylethanol

Is it mixed with other solvents?

Does mixture contain
other Halogens (DCM, Chloroform)?

Yes

DESTINATION:
Halogenated Organic Waste

(High BTU, Requires Scrubber)

No (Pure)

Analyze Mixture Components

Is it an Aqueous mixture?

No (Mixed with Acetone/Hexane)

Yes

No (Organic Solvent Mix)

DESTINATION:
Aqueous Hazardous Waste

(Toxic, Halogenated)

Yes

Click to download full resolution via product page

Figure 1: Decision tree for segregating (S)-(+)-2-Chloro-1-phenylethanol waste. Note that

even if mixed with non-halogenated solvents, the presence of the chlorine atom defaults the

entire mixture to the "Halogenated" stream.[1][2]

Step-by-Step Protocol
Segregation:

Obtain a waste container explicitly labeled "HALOGENATED ORGANIC WASTE."[2]
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Critical Error Prevention: Do not pour this into the "General Organic/Solvent" drum. Doing

so contaminates the entire non-halogenated stream, potentially resulting in regulatory

fines or rejection by the disposal facility.[1][2]

Labeling:

The tag must list:

Full Chemical Name: (S)-(+)-2-Chloro-1-phenylethanol[1][2]

Approximate % Composition.[2][7][8]

Hazard Checkboxes: Toxic, Irritant.[1][2]

Container Compatibility:

Use High-Density Polyethylene (HDPE) or Glass containers.[2]

Ensure the cap has a chemically resistant liner (Teflon/PTFE).

Storage:

Store in a cool, well-ventilated satellite accumulation area.[1][2][9]

Keep away from heat sources (Flash point >110°C, but still combustible).[1][2]

Emergency Spill Response Procedures
In the event of a spill outside the fume hood, execute the following protocol immediately.

DOT Diagram: Spill Response Action Plan

1. ALERT & EVACUATE
Notify personnel, secure area

2. DON PPE
Nitrile gloves, Goggles, 
Respirator (if high vapor)

3. CONTAINMENT
Encircle with Vermiculite

or Sand (Inert)

4. ABSORPTION
Cover spill completely.

Do NOT use sawdust (combustible)

5. COLLECTION
Scoop into hazardous waste bag.

Label 'Debris from Spill'

6. DECONTAMINATION
Wash surface with soap/water.

Test pH if acid suspected.

Click to download full resolution via product page

Figure 2: Linear workflow for managing spills of (S)-(+)-2-Chloro-1-phenylethanol.
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Detailed Spill Steps
Containment Material: Use Vermiculite, Diatomaceous Earth, or Sand.[1][2]

Warning: Do not use sawdust or paper towels as primary absorbents; while the flash point

is high, the chemical is combustible, and organic absorbents increase fire load.[1][2]

Neutralization: If the material has degraded and released HCl (indicated by acrid smell),

lightly dust with sodium bicarbonate (baking soda) before absorbing.[2]

Disposal of Debris: All absorbent materials, gloves used during cleanup, and scoopers must

be disposed of as Solid Hazardous Waste (Halogenated).[1][2]

Regulatory & Compliance Framework
Adherence to these regulations is mandatory for legal operation.

RCRA (USA): This material is likely a Characteristic Hazardous Waste.[2]

While not explicitly P or U listed by specific name, it falls under Halogenated Organic

Standards.[1][2]

If the waste is ignitable (Flash point < 60°C), it is D001.[1][2] Since 2-Chloro-1-

phenylethanol has a high flash point, it is regulated primarily for its toxicity and halogen

content.[1][2]

EPA Waste Code: Assign D001 (if mixed with flammable solvents) or F001/F002 (if mixed

with spent halogenated solvents).[2] If pure, label as "Non-RCRA Regulated Hazardous

Waste" (unless state specific) but treat as Halogenated Toxic.[1][2]

Disposal Method:

Required: Rotary Kiln Incineration with secondary combustion chamber and acid gas

scrubbing.

Prohibited: Sewer disposal, evaporation, or landfilling.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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